Cas no 74290-65-6 (2-Amino-3-bromo-5-methylpyrazine)

2-Amino-3-bromo-5-methylpyrazine is a heterocyclic compound featuring a pyrazine core substituted with amino, bromo, and methyl functional groups. This versatile intermediate is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive sites, which enable further functionalization. The bromo substituent facilitates cross-coupling reactions, while the amino group offers nucleophilic reactivity for derivatization. Its structural properties make it useful in the development of bioactive molecules, including potential drug candidates and specialty chemicals. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers in medicinal chemistry and material science.
2-Amino-3-bromo-5-methylpyrazine structure
74290-65-6 structure
Product Name:2-Amino-3-bromo-5-methylpyrazine
CAS No:74290-65-6
MF:C5H6BrN3
MW:188.025239467621
MDL:MFCD09750037
CID:556133
PubChem ID:9899043
Update Time:2025-05-27

2-Amino-3-bromo-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-bromo-5-methylpyrazine
    • 3-Bromo-5-methylpyrazin-2-amine
    • 2-Pyrazinamine, 3-bromo-5-methyl-
    • 2-bromo-3-amino-6-methylpyrazine
    • 2-Pyrazinamine,3-bromo-5-methyl
    • 3-Bromo-5-methyl-2-pyrazineamine
    • 3-bromo-5-methylpyrazine-2-ylamine
    • AM20070415
    • A9533
    • MFCD09750037
    • FS-2696
    • Pyrazinamine, 3-bromo-5-methyl-
    • 3-BROMO-5-METHYL-2-PYRAZINAMINE
    • FT-0646516
    • J-507778
    • SCHEMBL135723
    • SY037445
    • VQNGEHYFPRPIGF-UHFFFAOYSA-N
    • DTXSID80432522
    • CS-W019402
    • 74290-65-6
    • AKOS006327115
    • BB 0260805
    • MDL： MFCD09750037
    • Inchi： 1S/C5H6BrN3/c1-3-2-8-5(7)4(6)9-3/h2H,1H3,(H2,7,8)
    • InChI Key： VQNGEHYFPRPIGF-UHFFFAOYSA-N
    • SMILES： BrC1=C(N)N=CC(C)=N1

Computed Properties

  • Exact Mass: 186.97500
  • Monoisotopic Mass: 186.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.7
  • Boiling Point: 275°C at 760 mmHg
  • Flash Point: 275.005 °C at 760 mmHg
  • Refractive Index: 1.627
  • PSA: 51.80000
  • LogP: 1.71090

2-Amino-3-bromo-5-methylpyrazine Security Information

2-Amino-3-bromo-5-methylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-3-bromo-5-methylpyrazine Pricemore >>

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